Cas no 733012-03-8 (2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate)

• Product Name: 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate
• CAS No: 733012-03-8
• MF: C₁₅H₁₉ClN₂O₃
• MW: 310.775963068008
• CID: 5947627
• PubChem ID: 3635602
• Update Time: 2025-06-08

2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1492805
• SMR001241312
• 2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate
• MLS002158847
• 733012-03-8
• AKOS033613172
• HMS3014D03
• Z18370549
• EN300-26588655
• 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C15H19ClN2O3/c1-10-5-11(2)8-18(7-10)14(19)9-21-15(20)12-3-4-13(16)17-6-12/h3-4,6,10-11H,5,7-9H2,1-2H3
• InChI Key： BYRDDSKVJUXLNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(N1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 310.1084202g/mol
• Monoisotopic Mass: 310.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate

Introduction to 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate (CAS No. 733012-03-8)

2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate, also known by its CAS number 733012-03-8, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethylpiperidine moiety and a 6-chloropyridine carboxylate group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the dimethylpiperidine derivative, followed by its coupling with a suitable chloropyridine carboxylic acid or its ester. The final step often involves the formation of the ester bond through a condensation reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for large-scale pharmaceutical applications.

In terms of its biological activity, 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated that it can modulate the activity of specific kinases, which are key enzymes in cellular signaling pathways. This modulation can lead to the inhibition of cell proliferation and the induction of apoptosis in cancer cells.

The pharmacological properties of 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate have also been evaluated in preclinical models. In vitro assays have shown that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier has been investigated, suggesting potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to further assess the safety and efficacy of 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate. Preliminary results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and have paved the way for more advanced clinical studies. The compound's unique mechanism of action and favorable pharmacokinetic profile make it an attractive candidate for further development.

In addition to its therapeutic potential, 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate has also been explored for its use in diagnostic imaging. Its ability to bind selectively to specific biomarkers has led to its application in positron emission tomography (PET) imaging studies. This application could provide valuable insights into disease progression and treatment response, thereby enhancing patient care.

The environmental impact of compounds like 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate is another important consideration. Recent studies have focused on developing green synthesis methods that minimize waste generation and reduce the use of hazardous solvents. These efforts not only align with sustainable chemistry principles but also contribute to the overall safety and environmental responsibility in pharmaceutical manufacturing.

In conclusion, 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate (CAS No. 733012-03-8) is a multifaceted compound with promising applications in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action and potential therapeutic uses will emerge, further solidifying its importance in the field.